2,4-difluoro-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)benzamide

• IUPAC Name: 2,4-difluoro-N-[[1-(thiolan-3-yl)piperidin-4-yl]methyl]benzamide
• InChI: InChI=1S/C17H22F2N2OS/c18-13-1-2-15(16(19)9-13)17(22)20-10-12-3-6-21(7-4-12)14-5-8-23-11-14/h1-2,9,12,14H,3-8,10-11H2,(H,20,22)
• InChI Key: DVZICLFODMQTAY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=C(C=C(C=C2)F)F)C3CCSC3
• Molecular Formula: C17H22F2N2OS
• Molecular Weight: 340.4 g/mol

Description

2,4-difluoro-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)benzamide, also known as DTBM-M, is a chemical compound that has gained significant attention in scientific research due to its potential use as a therapeutic agent.

Scientific Research Applications

Antipathogenic Activity

Research has shown that derivatives with similar structures exhibit significant antimicrobial activities. For instance, acylthioureas with substituted benzamides have demonstrated notable anti-pathogenic activities, especially against strains like Pseudomonas aeruginosa and Staphylococcus aureus, which are known for their biofilm growth capabilities. Such derivatives could be developed into novel antimicrobial agents with antibiofilm properties (Carmen Limban, L. Marutescu, & M. Chifiriuc, 2011).

Synthesis and Characterization

The synthesis and characterization of benzamides and their metal complexes have been extensively studied, revealing insights into their structural features and potential bioactivities. Novel benzamides synthesized through the condensation of benzamide, piperidine, and substituted benzaldehydes have been shown to exhibit significant in vitro antibacterial activity against a range of bacterial strains. This suggests potential applications in developing new antibacterial agents (E. Khatiwora et al., 2013).

Chemical Interaction Studies

Studies on the interaction of certain compounds with receptors, like the CB1 cannabinoid receptor, provide insights into the molecular dynamics and potential therapeutic applications of related compounds. The analysis of N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with the CB1 receptor has offered valuable information on antagonist activity and receptor binding preferences, which could be relevant for designing compounds with specific biological activities (J. Shim et al., 2002).

Electrophoretic Separation Studies

Nonaqueous capillary electrophoresis has been employed for the separation of related substances, showcasing the method's utility in analyzing complex mixtures of pharmaceutical compounds. This technique's effectiveness in separating imatinib mesylate and its related substances underlines its potential application in quality control and analysis of similar chemical entities (Lei Ye et al., 2012).